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Compound of Interest

Compound Name: Stephodeline

Cat. No.: B15288960 Get Quote

L-Stepholidine
L-Stepholidine is a naturally occurring alkaloid with known effects on the central nervous

system, particularly involving dopamine receptors.

Dopamine Receptor Modulation: It acts as a dopamine D1 receptor agonist and a D2

receptor antagonist. This dual action is a key area of research for its potential therapeutic

effects.

Neuroprotective Effects: Research suggests L-Stepholidine may have neuroprotective

properties through an anti-oxidative mechanism.

Sophoridine
Sophoridine is a quinolizidine alkaloid that has demonstrated anti-inflammatory effects.

Anti-Inflammatory Action: It has been shown to inhibit the production of various inflammatory

mediators.[1]

Cytokine Inhibition: Specifically, it can suppress the production of tumor necrosis factor-alpha

(TNF-α), prostaglandin E2 (PGE2), and interleukin-8 (IL-8).[1]
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To proceed with generating a detailed technical guide that meets the specified requirements,

please confirm the correct name of the compound of interest. If "Stephodeline" is correct, any

additional identifying information, such as a chemical structure, CAS number, or associated

research institution, would be beneficial.

Upon receiving the correct compound name, a comprehensive guide will be developed,

including:

Structured tables summarizing all quantitative data.

Detailed experimental protocols for key cited experiments.

Graphviz diagrams illustrating signaling pathways and experimental workflows, adhering to

all specified formatting and color-contrast rules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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